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Compound of Interest

Compound Name: PSI-7409 tetrasodium

Cat. No.: B2502963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper handling, storage, and

utilization of PSI-7409 tetrasodium, the active triphosphate metabolite of the antiviral prodrug

sofosbuvir. Adherence to these protocols is crucial for ensuring the integrity of the compound

and obtaining reliable, reproducible results in research and development settings.

Product Information
Parameter Description

IUPAC Name
(2R)-2-Deoxy-2-fluoro-2-C-methyl-D-erythro-

pentofuranosyl-5'-triphosphate, tetrasodium salt

Molecular Formula C₁₀H₁₂FN₂Na₄O₁₄P₃

Molecular Weight 588.09 g/mol

CAS Number 1621884-22-7

Appearance White to off-white solid

Purity ≥98%

Solubility Soluble in water (≥ 100 mg/mL)[1]
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Proper storage of PSI-7409 tetrasodium is critical to prevent degradation and maintain its

biological activity. It is recommended to store the compound in a tightly sealed container,

protected from moisture.

Storage Conditions:

Form Temperature Duration Notes

Solid (Powder) -20°C Up to 3 years
Store in a desiccated

environment.

Stock Solution -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution -20°C Up to 1 month

For short-term

storage. Avoid

repeated freeze-thaw

cycles.

Data compiled from multiple sources.[1][2]

Safety Precautions
As a specific Safety Data Sheet (SDS) for PSI-7409 tetrasodium is not readily available, it is

recommended to handle the compound with the standard precautions for laboratory chemicals

of unknown toxicity.

General Handling Guidelines:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any dust or aerosols.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of contact, rinse

thoroughly with water.
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Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of PSI-7409 tetrasodium in

water.

Materials:

PSI-7409 tetrasodium solid

Nuclease-free water

Sterile, conical centrifuge tubes

Vortex mixer

Sonicator (optional)

0.22 µm sterile syringe filter

Procedure:

Equilibrate the vial of PSI-7409 tetrasodium to room temperature before opening to prevent

condensation.

Weigh the desired amount of PSI-7409 tetrasodium in a sterile microcentrifuge tube.

Calculate the required volume of nuclease-free water to achieve a 10 mM concentration.

Add the calculated volume of water to the tube containing the solid.

Vortex the solution thoroughly to dissolve the compound. If necessary, use a sonicator to aid

dissolution.[1]
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For applications requiring sterile solutions, filter the stock solution through a 0.22 µm sterile

syringe filter into a new sterile tube.[1]

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.[1]

[2]

Label the aliquots clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]
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Workflow for PSI-7409 Tetrasodium Stock Solution Preparation
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Workflow for preparing a PSI-7409 tetrasodium stock solution.
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In Vitro HCV NS5B Polymerase Inhibition Assay
This protocol provides a general framework for assessing the inhibitory activity of PSI-7409
tetrasodium against the HCV NS5B RNA-dependent RNA polymerase.

Materials:

Recombinant HCV NS5B polymerase

RNA template (e.g., poly(A)/oligo(dT))

Ribonucleoside triphosphates (rNTPs: ATP, CTP, GTP, UTP)

Radiolabeled rNTP (e.g., [α-³²P]UTP or [³H]UTP)

Assay buffer (e.g., 20 mM Tris-HCl, pH 7.5, 50 mM NaCl, 5 mM MgCl₂, 1 mM DTT)

PSI-7409 tetrasodium stock solution

Stop solution (e.g., 0.5 M EDTA)

Scintillation vials and scintillation fluid

Liquid scintillation counter

Procedure:

Prepare serial dilutions of PSI-7409 tetrasodium in the assay buffer.

In a reaction tube, combine the assay buffer, RNA template, non-radiolabeled rNTPs, and the

desired concentration of PSI-7409 tetrasodium or vehicle control.

Initiate the reaction by adding the HCV NS5B polymerase and the radiolabeled rNTP.

Incubate the reaction at the optimal temperature for the enzyme (e.g., 30°C) for a defined

period (e.g., 60 minutes).

Terminate the reaction by adding the stop solution.
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Precipitate the newly synthesized radiolabeled RNA (e.g., using trichloroacetic acid).

Wash the precipitate to remove unincorporated radiolabeled rNTPs.

Dissolve the precipitate and transfer it to a scintillation vial with scintillation fluid.

Quantify the incorporated radioactivity using a liquid scintillation counter.

Calculate the percentage of inhibition for each concentration of PSI-7409 tetrasodium
relative to the vehicle control.

Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the

PSI-7409 tetrasodium concentration and fitting the data to a dose-response curve.
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HCV NS5B Polymerase Inhibition Assay Workflow
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Workflow for an in vitro HCV NS5B polymerase inhibition assay.
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Intracellular Triphosphate Analysis in Cell Culture
This protocol outlines a general method for the extraction and quantification of intracellular PSI-

7409 from cells treated with its prodrug, sofosbuvir.

Materials:

HCV replicon cells (e.g., Huh-7 cells)

Cell culture medium and supplements

Sofosbuvir

Phosphate-buffered saline (PBS)

Ice-cold 70% methanol

Cell scrapers

Microcentrifuge tubes

Centrifuge

Nitrogen evaporator

LC-MS/MS system

Procedure:

Plate HCV replicon cells in a suitable culture vessel and allow them to adhere overnight.

Treat the cells with sofosbuvir at various concentrations and for different durations.

At the end of the treatment period, wash the cells with ice-cold PBS to remove any

extracellular compound.

Lyse the cells by adding ice-cold 70% methanol and scraping the cells.

Transfer the cell lysate to a microcentrifuge tube.
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Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet cellular debris.

Transfer the supernatant to a new tube.

Evaporate the supernatant to dryness under a stream of nitrogen.

Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

Quantify the intracellular concentration of PSI-7409 using a validated LC-MS/MS method

with an appropriate internal standard.
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Intracellular Triphosphate Analysis Workflow
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Workflow for intracellular triphosphate analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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